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Compound of Interest

Compound Name: 2-Formylbut-2-enyl acetate

Cat. No.: B15344578

For Researchers, Scientists, and Drug Development Professionals

Abstract

(E)-3-Formylbut-2-enyl acetate, also known as 3-formylcrotyl acetate, is a bifunctional organic
compound with potential applications in organic synthesis and as a bioactive agent. This
technical guide provides a comprehensive review of the available scientific literature, focusing
on its chemical properties, synthesis, and reported biological activities. This document aims to
serve as a foundational resource for researchers and professionals in drug development and
related scientific fields by presenting consolidated data, detailed experimental protocols, and
visualizations of key chemical processes. While the synthesis of this compound is well-
documented in patent literature, detailed studies on its biological activity, particularly its
potential antimicrobial and antifungal properties, are limited in publicly accessible scientific
literature.

Chemical Identity and Properties

(E)-3-Formylbut-2-enyl acetate is an a,3-unsaturated aldehyde and an enol acetate. The "(E)"
designation refers to the stereochemistry of the double bond.

Synonyms: 3-Formylcrotyl acetate, (E)-4-Acetoxy-2-methyl-2-butenal, y-Acetoxytiglic aldehyde.

Table 1: Physicochemical Properties of (E)-3-Formylbut-2-enyl acetate
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Property Value Source
CAS Number 26586-02-7 [11[2]
Molecular Formula C7H1003 [1][2]
Molecular Weight 142.15 g/mol [11[2]
IUPAC Name (22-::]:-(acetyloxy)-2-methylbut- N/A
Boiling Point 52-55 °C @ 2 Torr [3]
Vapor Pressure 0.0586 mmHg at 25°C [3]

Synthesis of (E)-3-Formylbut-2-enyl acetate

The synthesis of (E)-3-Formylbut-2-enyl acetate has been approached through several
synthetic routes. The most prominent methods found in the literature are hydroformylation of a
diacetate precursor and the allyl rearrangement of a hydroxy-butenal derivative.

Hydroformylation of 3,4-Diacetoxy-1-butene

A significant industrial method for the synthesis of (E)-3-formylbut-2-enyl acetate involves the
hydroformylation of 3,4-diacetoxy-1-butene (also referred to as 1-vinylethylene diacetate).[4][5]
This process introduces a formyl group to the alkene.

Experimental Protocol:

o Reactants: 3,4-diacetoxy-1-butene, synthesis gas (a mixture of carbon monoxide and
hydrogen).

o Catalyst: Rhodium-based catalysts, such as rhodium carbonyl complexes.[4]
e Reaction Conditions:
o Temperature: 80—105 °C.[4]

o Pressure: 500-700 atm.[4]
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e Procedure: The reaction is typically carried out in a high-pressure reactor. 3,4-diacetoxy-1-

butene is charged into the reactor with the rhodium catalyst. The reactor is then pressurized

with synthesis gas and heated to the specified temperature. The reaction progress can be

monitored by techniques such as gas chromatography.

 Yield: Regioselectivities of up to 80% have been reported for the formation of the branched

aldehyde.[4]

Table 2: Quantitative Data for Hydroformylation Synthesis

Parameter Value Source
Starting Material 3,4-diacetoxy-1-butene [41[5]
Catalyst Rhodium carbonyl complexes [4]
Temperature 80-105 °C [4]
Pressure 500-700 atm [4]
Regioselectivity Up to 80% [4]

Diagram 1: Hydroformylation Synthesis Workflow
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Caption: Workflow for the synthesis of (E)-3-Formylbut-2-enyl acetate via hydroformylation.

Allyl Rearrangement

Another method for preparing 3-formyl-crotyl alcohol esters involves the allyl rearrangement of
the corresponding carboxylic acid ester of 2-formyl-2-hydroxy-but-3-ene or its acetal/acylate
derivatives.[6] This reaction is typically catalyzed by copper compounds.

Experimental Protocol:

o Starting Material: 1,1-dimethoxy-2-methyl-2-acetoxy-but-3-ene (an acetal of the starting
material).[6]
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o Catalyst: Copper(l) chloride or Copper(ll) acetate.[6]

¢ Reaction Conditions:

o Temperature: 147-157 °C.[6]

o Pressure: The reaction can be carried out at atmospheric or reduced pressure to facilitate

the removal of low-boiling by-products.[6]

e Procedure: The starting material and the copper catalyst are heated with stirring. Low-boiling

by-products formed during the reaction are continuously removed by distillation. The reaction

progress is monitored by the rise in reaction temperature. The product is then isolated by

distillation of the reaction mixture.

e Yield: Yields of up to 81.4% have been reported.[6]

Table 3: Quantitative Data for Allyl Rearrangement Synthesis

Parameter Value

Source

) ] 1,1-dimethoxy-2-methyl-2-
Starting Material
acetoxy-but-3-ene

[6]

Catalyst Copper(l) chloride [6]
Temperature 147-157 °C [6]
Yield 81.4% [6]

Diagram 2: Allyl Rearrangement Synthesis Workflow
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Caption: Workflow for the synthesis of (E)-3-Formylbut-2-enyl acetate via allyl rearrangement.

Biological Activity

The presence of an a,3-unsaturated aldehyde moiety in (E)-3-Formylbut-2-enyl acetate
suggests potential biological activity, as this functional group is known to be reactive and is
found in many natural and synthetic bioactive compounds.

Antimicrobial and Antifungal Activity

While preliminary sources suggest that 3-formylcrotyl acetate may possess antimicrobial and
antifungal properties, a comprehensive search of the scientific literature did not yield specific
studies that have quantitatively evaluated these activities for this particular compound.

However, the broader class of a,3-unsaturated aldehydes has been reported to exhibit
antimicrobial activity against a range of bacteria, yeasts, and fungi.[7] The germistatic and
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germicidal activities are influenced by the structure of the aldehyde.[7] It is hypothesized that
these compounds can disrupt the cell membrane and interact with intracellular targets.[8]
Similarly, organic acid esters, in combination with aldehydes, have been investigated for their
antimicrobial effects.[9]

Given the structural features of (E)-3-Formylbut-2-enyl acetate, it is a candidate for further
investigation in this area.

Diagram 3: Postulated Mechanism of Antimicrobial Action
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Caption: Postulated mechanism of antimicrobial action for a,B-unsaturated aldehydes.

Conclusion

(E)-3-Formylbut-2-enyl acetate is a readily synthesizable compound with established industrial
routes to its production, primarily for applications in fine chemical synthesis. Its bifunctional
nature makes it a versatile intermediate. While its structural features suggest potential as a
bioactive agent, particularly in the antimicrobial and antifungal realms, there is a notable lack of
published research detailing these properties. This represents a significant opportunity for
future investigation. Researchers in drug development may find this compound to be a valuable
starting point for the design and synthesis of novel therapeutic agents. The detailed synthetic
protocols and compiled physicochemical data in this guide provide a solid foundation for such
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endeavors. Further studies are warranted to elucidate the full biological potential of (E)-3-
Formylbut-2-enyl acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b15344578?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC9182322/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9182322/
https://www.echemi.com/produce/pr220614143287-e-3-formylbut-2-enyl-acetate-cas-no-26586-02-7.html
https://www.echemi.com/produce/pr220614143287-e-3-formylbut-2-enyl-acetate-cas-no-26586-02-7.html
https://www.echemi.com/produce/pr231127107960-e-3-formylbut-2-enyl-acetate.html
https://www.echemi.com/produce/pr231127107960-e-3-formylbut-2-enyl-acetate.html
https://www.evitachem.com/product/evt-1185418
https://www.benchchem.com/product/b077990
https://patents.google.com/patent/US4301084A/en
https://patents.google.com/patent/US4301084A/en
https://pubmed.ncbi.nlm.nih.gov/775865/
https://pubmed.ncbi.nlm.nih.gov/775865/
https://www.researchgate.net/publication/11098309_Study_on_the_mechanisms_of_the_antibacterial_action_of_some_plant_ab-unsaturated_aldehydes
https://patents.google.com/patent/WO2013081777A1/en
https://patents.google.com/patent/WO2013081777A1/en
https://www.benchchem.com/product/b15344578#2-formylbut-2-enyl-acetate-literature-review-and-background
https://www.benchchem.com/product/b15344578#2-formylbut-2-enyl-acetate-literature-review-and-background
https://www.benchchem.com/product/b15344578#2-formylbut-2-enyl-acetate-literature-review-and-background
https://www.benchchem.com/product/b15344578#2-formylbut-2-enyl-acetate-literature-review-and-background
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15344578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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